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Compound of Interest

Compound Name: IVHD-valtrate

Cat. No.: B1162182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of IVHD-valtrate (CAS No. 28325-56-6), an investigational anticancer agent derived

from Valeriana jatamansi.[1][2] Given its cytotoxic potential, all operations involving this

compound must be conducted with strict adherence to safety procedures to minimize exposure

risk to personnel and the environment.

Data Presentation: IVHD-valtrate Key Information
Property Value Source

CAS Number 28325-56-6 ECHEMI

Molecular Formula C₂₇H₄₀O₁₁ DC Chemicals

Molecular Weight 540.60 g/mol DC Chemicals

Primary Hazard
Cytotoxic, Investigational

Anticancer Agent
General Knowledge

Storage
Store at -20°C in tightly sealed

vials.
DC Chemicals
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Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive safety program, including the correct use of personal protective equipment, is

mandatory when handling IVHD-valtrate.

Recommended Personal Protective Equipment (PPE)
PPE Component Specification Standard

Gloves

Chemotherapy-tested nitrile

gloves (double-gloving

required).

ASTM D6978-05 certified.

Gown

Disposable, solid-front, back-

closing gown made of

polyethylene-coated

polypropylene. Must be

impermeable to liquids.

N/A

Respiratory Protection
NIOSH-approved N95 or

higher respirator.

Mandatory when handling

powder or creating aerosols.

Eye and Face Protection

ANSI Z87.1 certified safety

glasses with side shields. A

full-face shield is required

when there is a risk of

splashing.

ANSI Z87.1

Experimental Protocol: Preparation of a 10 mM
Stock Solution of IVHD-valtrate in DMSO
This protocol outlines the procedure for reconstituting solid IVHD-valtrate to create a stock

solution for in vitro experiments.

Materials:

IVHD-valtrate (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Procedure:

Preparation of Work Area:

Decontaminate the interior surfaces of a certified Class II, Type B2 Biological Safety

Cabinet (BSC) or a compounding aseptic containment isolator (CACI).

Cover the work surface with a disposable, plastic-backed absorbent pad.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Weighing IVHD-valtrate:

Tare a sterile, amber microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of IVHD-valtrate into the tube. Note: For 1 mL of a 10

mM solution, 5.406 mg is required.

Record the exact weight.

Reconstitution:

Inside the BSC, add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the IVHD-valtrate.

Securely cap the tube.
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Vortex gently until the solid is completely dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date, and initials.

Store the aliquots at -20°C.

Disposal Plan
All materials that have come into contact with IVHD-valtrate are considered contaminated and

must be disposed of as cytotoxic waste.

Sharps: Needles, syringes, and ampules must be placed in a designated, puncture-proof

sharps container labeled "Cytotoxic Waste".[3]

Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, and other solid materials

must be placed in a red cytotoxic waste container.[3]

Liquid Waste: Unused stock solutions and contaminated liquids should be disposed of in a

designated hazardous waste container, following institutional and local regulations. Do not

dispose of down the drain.
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Safe Handling and Disposal Workflow for IVHD-valtrate

Preparation

Handling (in BSC/CACI)

Disposal

Post-Procedure

1. Prepare Work Area
(BSC/CACI)

2. Don Full PPE

3. Weigh Compound

4. Reconstitute Solution

5. Aliquot and Store

6. Segregate Waste

Sharps Waste
(Cytotoxic Sharps Container)

Solid Waste
(Red Cytotoxic Bag/Container)

Liquid Waste
(Hazardous Waste Container)

7. Decontaminate Work Area

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for handling and disposal of IVHD-valtrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1162182?utm_src=pdf-body-img
https://www.benchchem.com/product/b1162182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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